molecular formula C14H16F2O4 B8434093 1-(3,5-Difluorophenyl)-4,4-diethoxybutane-1,3-dione

1-(3,5-Difluorophenyl)-4,4-diethoxybutane-1,3-dione

Cat. No.: B8434093
M. Wt: 286.27 g/mol
InChI Key: BBNBDACKBSNJQY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3,5-Difluorophenyl)-4,4-diethoxybutane-1,3-dione is a useful research compound. Its molecular formula is C14H16F2O4 and its molecular weight is 286.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H16F2O4

Molecular Weight

286.27 g/mol

IUPAC Name

1-(3,5-difluorophenyl)-4,4-diethoxybutane-1,3-dione

InChI

InChI=1S/C14H16F2O4/c1-3-19-14(20-4-2)13(18)8-12(17)9-5-10(15)7-11(16)6-9/h5-7,14H,3-4,8H2,1-2H3

InChI Key

BBNBDACKBSNJQY-UHFFFAOYSA-N

Canonical SMILES

CCOC(C(=O)CC(=O)C1=CC(=CC(=C1)F)F)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

At −78° C., a tetrahydrofuran (20 ml) solution of 3,5-difluoroacetophenone (8.86 g) was added to a tetrahydrofuran (180 ml) solution of 1 N lithium hexamethyldisilazide/tetrahydrofuran solution (68 ml), and stirred at the same temperature for 1 hour. At −78° C., ethyl diethoxyacetate (12.2 ml) was added to the reaction liquid, and stirred overnight at room temperature. At 0° C., 2 N hydrochloric acid (60 ml) was added to the reaction liquid, and extracted with ethyl acetate. The extract was washed with saturated saline water, dried with anhydrous magnesium sulfate, and the solvent was evaporated off to obtain the entitled compound (16.5 g).
Quantity
12.2 mL
Type
reactant
Reaction Step One
Quantity
60 mL
Type
reactant
Reaction Step Two
Quantity
8.86 g
Type
reactant
Reaction Step Three
Name
lithium hexamethyldisilazide tetrahydrofuran
Quantity
68 mL
Type
reactant
Reaction Step Three
Quantity
180 mL
Type
solvent
Reaction Step Three
Quantity
20 mL
Type
solvent
Reaction Step Three

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